Cas no 451485-65-7 (Methyl 4-{2-Amino-4-bis(acetyloxy)methyl-phenoxy}benzenecarboxylate)

• Product Name: Methyl 4-{2-Amino-4-bis(acetyloxy)methyl-phenoxy}benzenecarboxylate
• CAS No: 451485-65-7
• MF: C₁₉H₁₉NO₇
• MW: 373.356665849686
• MDL: MFCD03425759
• CID: 3028262
• PubChem ID: 2763825
• Update Time: 2025-06-08

Methyl 4-{2-Amino-4-bis(acetyloxy)methyl-phenoxy}benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-(2-AMINO-4-[BIS(ACETYLOXY)METHYL]PHENOXY)BENZENECARBOXYLATE
• methyl 4-{2-amino-4-[bis(acetyloxy)methyl]phenoxy}benzenecarboxylate
• AKOS005070200
• (3-Amino-4-(4-(methoxycarbonyl)phenoxy)phenyl)methylene diacetate
• Methyl 4-{2-amino-4-[bis(acetyloxy)methyl]-phenoxy}benzenecarboxylate
• 451485-65-7
• MFCD03425759
• methyl 4-{2-amino-4-[bis(acetyloxy)methyl]phenoxy}benzoate
• SB82823
• 3T-0277
• methyl 4-[2-amino-4-(diacetyloxymethyl)phenoxy]benzoate
• CS-0362890
• (3-Amino-4-(4-(methoxycarbonyl)phenoxy)phenyl)methylenediacetate
• Methyl 4-{2-Amino-4-bis(acetyloxy)methyl-phenoxy}benzenecarboxylate

• MDL： MFCD03425759
• Inchi： 1S/C19H19NO7/c1-11(21)25-19(26-12(2)22)14-6-9-17(16(20)10-14)27-15-7-4-13(5-8-15)18(23)24-3/h4-10,19H,20H2,1-3H3
• InChI Key： XUWLKUBYKHEUPK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC)=CC=1)C1C=CC(=CC=1N)C(OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 373.11615195Da
• Monoisotopic Mass: 373.11615195Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Melting Point: 105-107°C

Methyl 4-{2-Amino-4-bis(acetyloxy)methyl-phenoxy}benzenecarboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on Methyl 4-{2-Amino-4-bis(acetyloxy)methyl-phenoxy}benzenecarboxylate

Comprehensive Overview of Methyl 4-{2-Amino-4-bis(acetyloxy)methyl-phenoxy}benzenecarboxylate (CAS No. 451485-65-7)

Methyl 4-{2-Amino-4-bis(acetyloxy)methyl-phenoxy}benzenecarboxylate (CAS No. 451485-65-7) is a specialized organic compound with a unique molecular structure that combines aromatic and ester functionalities. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug development and material science. The presence of both amino and acetyloxy groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a building block for bioactive compounds, given its ability to undergo various chemical transformations.

In recent years, the demand for high-purity intermediates like Methyl 4-{2-Amino-4-bis(acetyloxy)methyl-phenoxy}benzenecarboxylate has surged, driven by advancements in precision medicine and green chemistry. The compound's CAS No. 451485-65-7 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. One of the most common queries revolves around its synthetic routes and purification methods, as researchers seek to optimize its production for scalable applications. Additionally, its potential use in bioconjugation and prodrug design has sparked discussions in forums and scientific communities.

The ester linkage in Methyl 4-{2-Amino-4-bis(acetyloxy)methyl-phenoxy}benzenecarboxylate is a key feature that enables its participation in enzymatic hydrolysis and other biorelevant reactions. This property aligns with the growing trend of developing sustainable pharmaceuticals, where biodegradable and metabolically labile compounds are prioritized. Furthermore, the compound's phenoxy moiety offers opportunities for structural modification, making it a candidate for structure-activity relationship (SAR) studies. Such studies are crucial for identifying novel therapeutic agents with improved efficacy and safety profiles.

From an industrial perspective, Methyl 4-{2-Amino-4-bis(acetyloxy)methyl-phenoxy}benzenecarboxylate is often discussed in the context of process optimization and cost-effective synthesis. Manufacturers and researchers alike are exploring catalytic methods and solvent-free conditions to enhance the compound's yield and purity. These efforts are part of a broader movement toward environmentally friendly chemical production, which resonates with global sustainability goals. The compound's CAS No. 451485-65-7 is also associated with intellectual property filings, highlighting its commercial value in the chemical and pharmaceutical sectors.

Another area of interest is the compound's potential role in advanced drug delivery systems. Its acetyloxy groups can serve as protecting groups or prodrug moieties, enabling controlled release of active pharmaceutical ingredients (APIs). This aligns with the increasing demand for targeted therapies and personalized medicine, where precise dosing and minimal side effects are paramount. As such, Methyl 4-{2-Amino-4-bis(acetyloxy)methyl-phenoxy}benzenecarboxylate is being evaluated for its compatibility with nanocarriers and other drug delivery platforms.

In summary, Methyl 4-{2-Amino-4-bis(acetyloxy)methyl-phenoxy}benzenecarboxylate (CAS No. 451485-65-7) is a multifaceted compound with broad applications in pharmaceutical research, material science, and industrial chemistry. Its unique structure and functional groups make it a valuable tool for molecular design and synthetic innovation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics and sustainable chemical processes.